ethyl 4-[4-[[2-(1H-benzimidazol-2-yl)phenyl]carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate

• IUPAC Name: ethyl 4-[4-[[2-(1H-benzimidazol-2-yl)phenyl]carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate
• InChI: InChI=1S/C27H27N5O5S/c1-2-37-27(34)31-15-17-32(18-16-31)38(35,36)20-13-11-19(12-14-20)26(33)30-22-8-4-3-7-21(22)25-28-23-9-5-6-10-24(23)29-25/h3-14H,2,15-18H2,1H3,(H,28,29)(H,30,33)
• InChI Key: QBPKRYLQFLJLSQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC=C3C4=NC5=CC=CC=C5N4
• Molecular Formula: C27H27N5O5S
• Molecular Weight: 533.6 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a common motif in many pharmaceuticals and therapeutic drugs due to its wide range of biological activities.

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves the reaction of o-phenylenediamine with carboxylic acids in the presence of a condensing agent. The specific synthesis pathway can vary depending on the desired substitutions on the benzimidazole ring.

Molecular Structure Analysis

Benzimidazole is a bicyclic structure formed by the fusion of a benzene ring and an imidazole ring. The imidazole ring contains two nitrogen atoms, one of which bears a hydrogen atom.

Chemical Reactions Analysis

Benzimidazole compounds can undergo various chemical reactions, particularly at the nitrogen atoms, allowing for the creation of a wide range of derivatives. The specific reactions would depend on the other functional groups present in the molecule.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The physical and chemical properties of specific benzimidazole derivatives would depend on their particular structure.

Scientific Research Applications

Synthesis and Anti-inflammatory Activity

Ethyl 4-[4-[[2-(1H-benzimidazol-2-yl)phenyl]carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate has been explored in the synthesis of heterocyclic compounds. A study by Abignente et al. (1992) focused on the reaction of substituted 2-aminopyrazines with ethyl 2-benzoyl-2-bromoacetate to create a group of ethyl 2-phenylimidazo[1,2-a]pyrazine-3-carboxylates, which were then evaluated for their anti-inflammatory activity in vivo (Abignente et al., 1992).

Anti-Helicobacter Pylori Agents

Carcanague et al. (2002) conducted research on compounds derived from 2-[[(2-pyridyl)methyl]thio]-1H-benzimidazole for their effectiveness against Helicobacter pylori. Their study introduced a novel compound with potent and selective activities against this gastric pathogen, showcasing significant in vitro microbiological criteria for a novel anti-H. pylori agent (Carcanague et al., 2002).

Antiulcer Agents and H+/K+-ATPase Inhibition

Terashima et al. (1995) synthesized ethyl 2-[1H-benzimidazol-2-yl)sulfinylmethyl]-4-dimethylamino-5-pyrimidinecarboxylate, which demonstrated potent antiulcer properties. This compound was identified as an H+/K(+)-ATPase inhibitor, offering mucosal protection in animal models against gastric lesions induced by absolute ethanol (Terashima et al., 1995).

Antibacterial Applications

Azab et al. (2013) focused on synthesizing novel heterocyclic compounds containing a sulfonamido moiety, including ethyl {[4-N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenylazo}cyanoacetate. These compounds demonstrated high antibacterial activities, indicating their potential as effective antimicrobial agents (Azab et al., 2013).

Synthesis of Antitumor Agents

Wang et al. (1994) explored alternative syntheses for the antitumor drug temozolomide, using ethyl (8-carbamoyl-3,4-dihydro-4-oxoimidazo[5,1,-d]-1,2,3,5-tetrazin-3-yl)acetate. This study presented new routes for the synthesis of this important antitumor agent, avoiding the use of hazardous substances like methyl isocyanate (Wang et al., 1994).

Safety And Hazards

Like all chemicals, benzimidazole and its derivatives should be handled with care. The specific safety and hazard information would depend on the particular structure of the derivative.

Future Directions

Benzimidazole derivatives continue to be a focus of research due to their wide range of biological activities. Future research will likely continue to explore new synthesis methods, novel derivatives, and potential therapeutic applications.